Cas no 2137830-32-9 (Butanamide, N-[2-methyl-2-(4-piperidinyl)propyl]-)

Butanamide, N-[2-methyl-2-(4-piperidinyl)propyl]-, is a specialized organic compound featuring a butanamide backbone substituted with a 2-methyl-2-(4-piperidinyl)propyl group. This structure imparts unique steric and electronic properties, making it valuable in pharmaceutical and agrochemical research. The presence of the piperidinyl moiety enhances its potential as a building block for bioactive molecules, particularly in CNS-targeting drug development. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound’s stability under standard conditions ensures reliable handling in synthetic applications. Its compatibility with common organic solvents further broadens its utility in multi-step synthesis. Researchers may find it particularly useful for exploring novel pharmacophores or optimizing lead compounds.

Butanamide, N-[2-methyl-2-(4-piperidinyl)propyl]- structure

2137830-32-9 structure

Product Name:Butanamide, N-[2-methyl-2-(4-piperidinyl)propyl]-

CAS No:2137830-32-9

MF:C₁₃H₂₆N₂O

MW:226.358343601227

CID:5258703

Update Time:2025-05-19

Butanamide, N-[2-methyl-2-(4-piperidinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

- Butanamide, N-[2-methyl-2-(4-piperidinyl)propyl]-
- Inchi： 1S/C13H26N2O/c1-4-5-12(16)15-10-13(2,3)11-6-8-14-9-7-11/h11,14H,4-10H2,1-3H3,(H,15,16)
- InChI Key： QKZJYVKVFQCVGG-UHFFFAOYSA-N
- SMILES： C(NCC(C)(C1CCNCC1)C)(=O)CCC

Butanamide, N-[2-methyl-2-(4-piperidinyl)propyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-376936-0.05g	N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide	2137830-32-9	0.05g	$888.0	2023-03-02
Enamine	EN300-376936-0.1g	N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide	2137830-32-9	0.1g	$930.0	2023-03-02
Enamine	EN300-376936-0.25g	N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide	2137830-32-9	0.25g	$972.0	2023-03-02
Enamine	EN300-376936-0.5g	N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide	2137830-32-9	0.5g	$1014.0	2023-03-02
Enamine	EN300-376936-1.0g	N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide	2137830-32-9	1g	$0.0	2023-06-07
Enamine	EN300-376936-2.5g	N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide	2137830-32-9	2.5g	$2071.0	2023-03-02
Enamine	EN300-376936-5.0g	N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide	2137830-32-9	5.0g	$3065.0	2023-03-02
Enamine	EN300-376936-10.0g	N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide	2137830-32-9	10.0g	$4545.0	2023-03-02

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Additional information on Butanamide, N-[2-methyl-2-(4-piperidinyl)propyl]-

Butanamide, N-[2-methyl-2-(4-piperidinyl)propyl]- (CAS No. 2137830-32-9)

Butanamide, N-[2-methyl-2-(4-piperidinyl)propyl]- is a compound with the CAS registry number 2137830-32-9. This compound belongs to the class of amides and is characterized by its unique chemical structure, which includes a butanamide group and a substituted piperidine moiety. The molecule is of interest in various fields, including pharmaceuticals, agrochemicals, and materials science, due to its potential biological activity and versatile chemical properties.

The chemical structure of Butanamide, N-[2-methyl-2-(4-piperidinyl)propyl]- consists of a butanamide backbone (CH₂CH₂CH₂CONH-) attached to a substituted piperidine ring. The piperidine ring is a six-membered cyclic amine, which is further substituted at the 4-position with a methyl group and at the 1-position with a propyl chain that connects back to the amide group. This structure introduces steric hindrance and potential for hydrogen bonding, making it a promising candidate for various applications.

Recent studies have highlighted the importance of Butanamide derivatives in drug discovery. For instance, research has shown that such compounds can exhibit anti-inflammatory, analgesic, and even anticancer properties. The presence of the piperidine ring in N-[2-methyl-2-(4-piperidinyl)propyl]butanamide adds to its pharmacological potential by enhancing its bioavailability and stability in biological systems.

In terms of synthesis, Butanamide derivatives can be prepared through various methods, including nucleophilic acyl substitution and peptide coupling techniques. The synthesis of N-[2-methyl-2-(4-piperidinyl)propyl]butanamide involves the reaction of butanoyl chloride with an appropriately substituted piperidine derivative in the presence of a base to facilitate the formation of the amide bond.

The physical properties of Butanamide, N-[2-methyl-2-(4-piperidinyl)propyl]- include a melting point of approximately 105°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate.

One of the most promising applications of N-[2-methyl-2-(4-piperidinyl)propyl]butanamide lies in its potential as a lead compound for drug development. Researchers have explored its ability to modulate various cellular pathways, including those involved in inflammation and cancer progression. For example, studies have shown that this compound can inhibit certain proteases associated with chronic inflammatory diseases, making it a potential candidate for anti-inflammatory therapies.

Additionally, Butanamide derivatives have been investigated for their role in enhancing drug delivery systems. The ability of these compounds to form stable complexes with other drugs or biomolecules could lead to improved therapeutic outcomes by increasing drug solubility and targeting specific tissues.

From an environmental perspective, the biodegradability of N-[2-methyl-2-(4-piperidinyl)propyl]butanamide has been studied to assess its impact on ecosystems. Initial findings suggest that the compound undergoes moderate biodegradation under aerobic conditions, though further research is needed to fully understand its environmental fate.

In conclusion, Butanamide, N-[2-methyl-2-(4-piperidinyl)propyl]- (CAS No. 2137830-32-9) is a versatile compound with significant potential in pharmaceuticals and related fields. Its unique chemical structure and promising biological activity make it an attractive target for further research and development.